Cas no 2680878-11-7 (6-(2,2,2-trifluoroacetamido)methylnaphthalene-2-carboxylic acid)

• Product Name: 6-(2,2,2-trifluoroacetamido)methylnaphthalene-2-carboxylic acid
• CAS No: 2680878-11-7
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 5636178
• PubChem ID: 165934247
• Update Time: 2025-10-24

6-(2,2,2-trifluoroacetamido)methylnaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(2,2,2-trifluoroacetamido)methyl]naphthalene-2-carboxylic acid
• EN300-28289615
• 2680878-11-7
• 6-(2,2,2-trifluoroacetamido)methylnaphthalene-2-carboxylic acid

• Inchi： 1S/C14H10F3NO3/c15-14(16,17)13(21)18-7-8-1-2-10-6-11(12(19)20)4-3-9(10)5-8/h1-6H,7H2,(H,18,21)(H,19,20)
• InChI Key： RBSYMNBUWYFZCG-UHFFFAOYSA-N
• SMILES： FC(C(NCC1C=CC2C=C(C(=O)O)C=CC=2C=1)=O)(F)F

Computed Properties

• Exact Mass: 297.06127767g/mol
• Monoisotopic Mass: 297.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 6-(2,2,2-trifluoroacetamido)methylnaphthalene-2-carboxylic acid

Introduction to 6-(2,2,2-trifluoroacetamido)methylnaphthalene-2-carboxylic acid (CAS No. 2680878-11-7)

6-(2,2,2-trifluoroacetamido)methylnaphthalene-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680878-11-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of naphthalene derivatives, characterized by its unique structural features that include a methylnaphthalene core substituted with a trifluoroacetamide group at the 6-position and a carboxylic acid moiety at the 2-position. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The trifluoroacetamide moiety is particularly noteworthy due to its ability to enhance the metabolic stability and lipophilicity of attached molecules, which is a critical factor in drug design. This feature has been leveraged in the development of novel therapeutic agents where improved pharmacokinetic profiles are desired. Furthermore, the carboxylic acid group provides a site for further functionalization, enabling the construction of more complex structures through esterification, amidation, or other conjugation strategies.

In recent years, there has been a growing interest in naphthalene-based scaffolds for their potential applications in drug discovery. Naphthalene derivatives have shown promise as inhibitors of various enzymatic targets and as modulators of cellular pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The compound 6-(2,2,2-trifluoroacetamido)methylnaphthalene-2-carboxylic acid represents an advanced building block that can be incorporated into libraries of compounds for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The trifluoroacetamide group can serve as a leaving group in nucleophilic substitution reactions, allowing for the introduction of diverse substituents at the 6-position. Simultaneously, the carboxylic acid functionality can be transformed into other pharmacophores such as amides, esters, or thioesters, facilitating further derivatization. This adaptability makes it an indispensable tool for medicinal chemists seeking to optimize lead compounds.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their enhanced binding affinity and resistance to metabolic degradation. The incorporation of fluorine atoms into drug molecules often leads to improved efficacy and prolonged half-life. In this context, 6-(2,2,2-trifluoroacetamido)methylnaphthalene-2-carboxylic acid stands out as a precursor for developing fluorinated derivatives with potential therapeutic benefits.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have demonstrated that naphthalene derivatives can interact with biological targets through multiple binding modes, offering opportunities for designing drugs with enhanced selectivity and reduced side effects. The structural features of 6-(2,2,2-trifluoroacetamido)methylnaphthalene-2-carboxylic acid, particularly the spatial arrangement of its functional groups, make it an attractive candidate for such investigations.

In addition to its synthetic utility, this compound has been explored in several preclinical studies aimed at identifying novel therapeutic agents. Researchers have utilized it as a scaffold to develop inhibitors targeting enzymes involved in cancer progression and inflammation. Preliminary results suggest that certain derivatives exhibit promising anti-proliferative and anti-inflammatory activities in cellular assays. These findings underscore the potential of 6-(2,2,2-trifluoroacetamido)methylnaphthalene-2-carboxylic acid as a starting point for drug discovery efforts.

The synthesis of this compound involves multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps typically include nucleophilic aromatic substitution on a halogenated naphthalene precursor followed by amidation using trifluoroacetonitrile or trifluoroacetic anhydride. The optimization of these reactions is crucial to achieving high yields and purity levels required for pharmaceutical applications.

The role of CAS No. 2680878-11-7 in academic and industrial research cannot be overstated. It serves as a reference point for scientists studying naphthalene derivatives and provides a basis for comparison when evaluating new synthetic methodologies or biological activities. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an even greater role in shaping the future of drug development.

Looking ahead, the demand for specialized intermediates like 6-(2,2,2-trifluoroacetamido)methylnaphthalene-2-carboxylic acid is expected to grow alongside advancements in medicinal chemistry and biotechnology. Innovations in synthetic techniques and computational tools will further enhance our ability to harness its potential for creating novel therapeutics. By leveraging its unique structural features and reactivity patterns, researchers can continue to uncover new opportunities for improving human health.